![molecular formula C6H7BrO B1598302 2-Bromo-3-methyl-2-cyclopenten-1-one CAS No. 80963-36-6](/img/structure/B1598302.png)
2-Bromo-3-methyl-2-cyclopenten-1-one
Overview
Description
“2-Bromo-3-methyl-2-cyclopenten-1-one” is an organic compound with the molecular formula C6H7BrO . It is a yellowish solid with a melting point of 53-54°C.
Synthesis Analysis
The synthesis of “this compound” involves a two-stage process . The first stage involves the epoxidation of 3-Methyl-2-cyclopenten-1-one with 3,3-dimethyldioxirane in acetone at 20°C for 8 hours. The second stage involves bromination with Amberlyst 15 and sodium bromide in acetone at 20°C for 12 hours .Molecular Structure Analysis
The molecular structure of “this compound” consists of a five-membered ring with a bromine atom and a methyl group attached to the second carbon atom and a ketone group attached to the first carbon atom .Chemical Reactions Analysis
As an enone, “this compound” undergoes the typical reactions of α-β unsaturated ketones, including nucleophilic conjugate addition, the Baylis–Hillman reaction, and the Michael reaction . It also functions as an excellent dienophile in the Diels–Alder reaction, reacting with a wide variety of dienes .Physical And Chemical Properties Analysis
“this compound” has a density of 1.6±0.1 g/cm3, a boiling point of 225.7±39.0 °C at 760 mmHg, and a vapour pressure of 0.1±0.4 mmHg at 25°C . It has an enthalpy of vaporization of 46.2±3.0 kJ/mol and a flash point of 101.4±14.4 °C .Scientific Research Applications
Enantiomeric Synthesis
- Synthesis of Enantiomerically Pure Compounds : Researchers synthesized enantiomerically pure (R)- and (S)-3-methyl-2-cyclopenten-1-ol from 3-methyl-2-cyclopentenone, using 2-bromo-3-methyl-2-cyclopenten-1-one as an intermediate. This process highlights the compound's role in producing high-purity chiral molecules (Zhou, Clercq, & Gawroński, 1995).
Organic Synthesis and Reactions
- Synthesis of Cyclopentene Derivatives : The compound is used in the synthesis of various cyclopentene derivatives, demonstrating its versatility in organic synthesis. This includes the preparation of methyl 5-hydroxy-2-methyl-3-oxo-1-cyclopentene carboxylate and related compounds (Finch & Schlittler, 1968).
- Bromination Studies : A study on the bromination of 2,3-diarylcyclopent-2-en-1-ones revealed the compound's potential in introducing bromine atoms into various positions of the cyclopentene structure, thereby aiding in the synthesis of bromo-substituted cyclopentenones (Shirinian et al., 2012).
Polymerization and Material Science
- Polymerization of Cyclic Monomers : The compound has been used in the polymerization of cyclic monomers, indicating its utility in material science and polymer chemistry. This includes the radical homopolymerization of certain derivatives leading to polymers with specific properties (Moszner et al., 2003).
Chemical Kinetics and Spectroscopy
- Study of Chemical Reactions and Conformations : The compound has been studied in various chemical reactions, such as the addition reactions of benzenethiol to cyclopentenones. It has also been analyzed through microwave spectroscopy to understand its conformation and internal rotation barriers (van Axel Castelli et al., 1999; Li, 1984).
Microreaction Systems
- Application in Microreaction Systems : Its use in a high-pressure microreaction system for synthesizing 1-methyl-1-cyclopenten-3-one showcases its role in specialized chemical synthesis methods (Choe et al., 2008).
Mechanism of Action
Mode of Action
The exact mode of action of 2-Bromo-3-methyl-2-cyclopenten-1-one is currently unknown . It is synthesized through the bromination of 3-methylcyclopent-2-enone using n-bromosuccinimide. This suggests that it may interact with its targets through a bromination mechanism.
Action Environment
Environmental factors can influence the action, efficacy, and stability of many compounds. It is generally recommended to store such compounds in a cool, dry place away from heat and open flames .
Properties
IUPAC Name |
2-bromo-3-methylcyclopent-2-en-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrO/c1-4-2-3-5(8)6(4)7/h2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXQAQVMJIDGQDO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)CC1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90403283 | |
Record name | 2-Bromo-3-methyl-2-cyclopenten-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90403283 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
80963-36-6 | |
Record name | 2-Bromo-3-methyl-2-cyclopenten-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90403283 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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